Cas no 909563-22-0 (Benzoic acid, 4-amino-2-(1-methylethoxy)-, methyl ester)

• Product Name: Benzoic acid, 4-amino-2-(1-methylethoxy)-, methyl ester
• CAS No: 909563-22-0
• MF: C₁₁H₁₅NO₃
• MW: 209.241703271866
• MDL: MFCD24624427
• CID: 1962631
• PubChem ID: 103846298
• Update Time: 2025-09-25

Benzoic acid, 4-amino-2-(1-methylethoxy)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-amino-2-(1-methylethoxy)-, methyl ester
• Methyl 4-amino-2-(1-methylethoxy)benzoate (ACI)
• 4-Amino-2-isopropoxybenzoic acid methyl ester
• MFCD24624427
• AKOS030632913
• methyl 4-amino-2-propan-2-yloxybenzoate
• DB-138215
• Methyl 4-amino-2-isopropoxybenzoate
• Methyl4-amino-2-isopropoxybenzoate
• W17284
• methyl 4-amino-2-(propan-2-yloxy)benzoate
• CS-0059762
• 909563-22-0
• SB78440
• EN300-6241732
• SCHEMBL22987100
• DS-19728
• A1-07977

• MDL： MFCD24624427
• Inchi： 1S/C11H15NO3/c1-7(2)15-10-6-8(12)4-5-9(10)11(13)14-3/h4-7H,12H2,1-3H3
• InChI Key： OEBRPGGWVCHZQE-UHFFFAOYSA-N
• SMILES： O=C(C1C(OC(C)C)=CC(N)=CC=1)OC

Computed Properties

• Exact Mass: 209.10519334g/mol
• Monoisotopic Mass: 209.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 61.6Ų

Additional information on Benzoic acid, 4-amino-2-(1-methylethoxy)-, methyl ester

Benzoic acid, 4-amino-2-(1-methylethoxy)-, methyl ester (CAS No. 909563-22-0): A Comprehensive Overview

Benzoic acid, 4-amino-2-(1-methylethoxy)-, methyl ester, identified by the CAS number 909563-22-0, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to the class of benzoic acid derivatives, characterized by its unique structural and functional properties. The presence of both amino and ester functional groups, along with a methoxy substituent, makes it a versatile molecule with potential applications in various scientific domains.

The molecular structure of Benzoic acid, 4-amino-2-(1-methylethoxy)-, methyl ester consists of a benzene ring substituted at the 4-position with an amino group (-NH₂), at the 2-position with a (1-methylethoxy) group (-OCH(CH₃)₂), and at the 3-position with a methyl ester group (-COOCH₃). This configuration imparts distinct chemical reactivity and solubility characteristics, making it a valuable intermediate in synthetic chemistry and drug development.

In recent years, there has been growing interest in exploring the pharmacological potential of benzoic acid derivatives. The amino group in Benzoic acid, 4-amino-2-(1-methylethoxy)-, methyl ester serves as a key pharmacophore, enabling interactions with various biological targets. Studies have suggested that this compound may exhibit properties such as anti-inflammatory, antimicrobial, and antioxidant effects. These findings are particularly intriguing given the increasing demand for novel therapeutic agents with minimal side effects.

One of the most compelling aspects of Benzoic acid, 4-amino-2-(1-methylethoxy)-, methyl ester is its role as a building block in the synthesis of more complex molecules. Researchers have leveraged its structural features to develop new analogs with enhanced biological activity. For instance, modifications at the amino and ester positions have led to compounds with improved binding affinity to specific enzymes and receptors. This approach aligns with the broader trend in drug discovery towards rational design based on structure-activity relationships.

The (1-methylethoxy) group in the molecule contributes to its unique physicochemical properties, including solubility and metabolic stability. These characteristics are crucial for formulating drugs that can be effectively absorbed and utilized by the body. Additionally, the presence of multiple reactive sites allows for further functionalization, enabling chemists to tailor the compound for specific applications.

Recent advancements in computational chemistry have further enhanced our understanding of Benzoic acid, 4-amino-2-(1-methylethoxy)-, methyl ester. Molecular modeling studies have provided insights into its interactions with biological targets at an atomic level. These simulations have been instrumental in predicting potential drug candidates and optimizing their structures for better efficacy. The integration of experimental data with computational methods has become a cornerstone of modern drug development.

In clinical research, Benzoic acid, 4-amino-2-(1-methylethoxy)-, methyl ester has been investigated for its potential role in treating various conditions. Preliminary studies suggest that it may have applications in managing inflammatory disorders by modulating immune responses. The compound's ability to interact with key inflammatory pathways makes it an attractive candidate for further clinical development. However, more comprehensive studies are needed to fully elucidate its therapeutic potential and safety profile.

The synthesis of Benzoic acid, 4-amino-2-(1-methylethoxy)-, methyl ester involves multi-step organic reactions that highlight the ingenuity of synthetic chemists. The process typically begins with the preparation of key intermediates followed by selective functionalization at different positions on the benzene ring. Advances in synthetic methodologies have enabled more efficient and scalable production methods, making this compound more accessible for research purposes.

The environmental impact of benzoic acid derivatives is also an area of growing interest. While these compounds are generally not classified as hazardous materials, their persistence in aquatic environments raises concerns about long-term ecological effects. Researchers are exploring sustainable synthetic routes that minimize waste and reduce environmental footprint. Such efforts are essential for ensuring that chemical innovation aligns with global sustainability goals.

In conclusion, Benzoic acid, 4-amino-2-(1-methylethoxy)-, methyl ester (CAS No. 909563-22-0) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features make it a valuable tool for designing new drugs targeting various diseases. As our understanding of its properties continues to evolve, so too will its applications in medicine and beyond. The ongoing exploration of this compound underscores the dynamic nature of chemical research and its impact on human health.